2-[(Naphthalen-1-yl)oxy]-5-nitropyridine

• CAS No.: 98709-12-7
• Molecular Formula: C15H10N2O3
• Molecular Weight: 266.25 g/mol
• IUPAC Name: 2-naphthalen-1-yloxy-5-nitropyridine
• InChI: InChI=1S/C15H10N2O3/c18-17(19)12-8-9-15(16-10-12)20-14-7-3-5-11-4-1-2-6-13(11)14/h1-10H
• InChI Key: FAUMICPOYFSBDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OC3=NC=C(C=C3)[N+](=O)[O-]

Description

2-[(Naphthalen-1-yl)oxy]-5-nitropyridine is a nitro-substituted pyridine derivative featuring a naphthalen-1-yloxy substituent at the 2-position of the pyridine ring. This isomer crystallizes in the monoclinic space group $ P2_1/c $, with a highly twisted conformation between the pyridine and naphthalene rings (dihedral angle = 86.13°) . The nitro group is coplanar with the pyridine ring, facilitating intramolecular electronic effects. Such structural characteristics are critical for understanding reactivity, solubility, and intermolecular interactions like π-π stacking and hydrogen bonding .

Comparison with Similar Compounds

Positional Isomers: 2-(Naphthalen-2-yloxy)-5-nitropyridine

The 2-naphthyloxy isomer (Fig. 1a) serves as a key structural analog. While both isomers share the same molecular formula ($ C{15}H{10}N2O3 $), the position of the naphthyloxy group significantly impacts molecular geometry. The 1-naphthyloxy derivative (target compound) likely exhibits a more sterically hindered environment due to the proximity of the naphthalene system to the pyridine ring, compared to the 2-naphthyloxy isomer. The latter’s crystal structure reveals N–O···π and π–π interactions stabilizing its lattice , whereas the 1-naphthyloxy variant may favor different packing modes due to altered substituent orientation.

Table 1: Comparison of Positional Isomers

Property	2-(Naphthalen-1-yloxy)-5-nitropyridine (Inferred)	2-(Naphthalen-2-yloxy)-5-nitropyridine
Dihedral angle (pyridine-naphthalene)	Not reported (expected >80°)	86.13°
Crystal system	Not reported	Monoclinic ($ P2_1/c $)
Intermolecular interactions	Likely C–H···O/N or π–π	N–O···π, π–π

Substituent Variation: 2-(Benzyloxy)-5-nitropyridine

Replacing the naphthyloxy group with benzyloxy () reduces steric bulk and aromatic surface area. The benzyloxy derivative ($ C{12}H{10}N2O3 $, MW = 230.22) has a lower molecular weight and topological polar surface area (67.9 Ų) compared to the naphthyloxy analogs (~85–90 Ų). This smaller substituent likely enhances solubility in polar solvents but diminishes π–π stacking efficiency. The benzyloxy compound’s higher $ \text{XLogP3} $ (3.0 vs. ~4.5 for naphthyloxy analogs) suggests increased hydrophobicity , which may influence bioavailability in pharmacological contexts.

Heterocyclic Core Variation: Oxadiazole Derivatives

describes a structurally distinct analog, 2-(4-fluoro-3-methylphenyl)-5-{[(naphthalen-1-yl)oxy]methyl}-1,3,4-oxadiazole. Replacing pyridine with an oxadiazole ring introduces additional hydrogen-bond acceptors (N and O atoms), altering intermolecular interactions. The oxadiazole derivative exhibits dihedral angles of 13.90° (naphthalene-oxadiazole) and 7.93° (benzene-oxadiazole), indicating a more planar conformation compared to nitro-pyridine analogs. This planarity facilitates C–H···N hydrogen bonding and ribbon-like crystal packing , contrasting with the twisted pyridine-based systems.

Table 2: Comparison of Heterocyclic Cores

Property	2-[(Naphthalen-1-yl)oxy]-5-nitropyridine	Oxadiazole Derivative
Core heterocycle	Pyridine	1,3,4-Oxadiazole
Key interactions	π–π, C–H···O/N (inferred)	C–H···N, π–π
Dihedral angle (substituent-core)	~86° (naphthalene-pyridine)	13.90° (naphthalene-oxadiazole)

Complex Substituents: tert-Butyl and Extended Systems

highlights 2-{2-(tert-butyl)-4-[(5-nitro-2-pyridyl)oxy]phenoxy}-5-nitropyridine ($ C{20}H{18}N4O6 $, MW = 410.38), which incorporates bulky tert-butyl and extended aryloxy groups. The additional nitro group increases electron-withdrawing effects, which may polarize the pyridine ring more strongly than in simpler analogs. Such modifications are often employed to tune electronic properties for applications in materials science or medicinal chemistry .